2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile

• Molecular Formula: C6H5F2N3
• Molecular Weight: 157.12 g/mol
• IUPAC Name: 2,2-difluoro-2-(1-methylimidazol-2-yl)acetonitrile
• InChI: InChI=1S/C6H5F2N3/c1-11-3-2-10-5(11)6(7,8)4-9/h2-3H,1H3
• InChI Key: QWEYZUMUYVCXMH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C#N)(F)F

Description

2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile is a fluorinated nitrile derivative featuring an imidazole core substituted with a methyl group and two fluorine atoms at the α-carbon of the acetonitrile moiety. Its molecular formula is C₇H₆F₂N₃, with a molecular weight of 170.14 g/mol. The compound’s structure combines the electron-withdrawing effects of fluorine and nitrile groups, making it reactive in nucleophilic substitutions and cyclization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile typically involves the reaction of 1-methyl-1H-imidazole with a difluoroacetonitrile derivative under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of advanced purification techniques, such as column chromatography and recrystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The fluorine atoms can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium hydroxide or ammonia are employed under basic conditions.

Major Products Formed

Oxidation: Formation of imidazole oxides.

Reduction: Formation of 2-(1-methyl-1H-imidazol-2-yl)ethylamine.

Substitution: Formation of hydroxyl or amino-substituted imidazole derivatives.

Scientific Research Applications

2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or substrate in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor by binding to the active site of an enzyme, thereby preventing substrate binding and subsequent catalytic activity. Additionally, the presence of fluorine atoms enhances the compound’s stability and bioavailability, making it a valuable tool in drug development.

Comparison with Similar Compounds

Structural and Electronic Differences

The following table highlights key structural analogs and their differences:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	C₇H₆F₂N₃	1-Methylimidazole, α-difluoro	170.14	High electronegativity, compact structure
2-[1-(2,2,2-Trifluoroethyl)-1H-imidazol-2-yl]acetonitrile	C₇H₆F₃N₃	Trifluoroethyl group	189.13	Enhanced lipophilicity, larger substituent
2-(4,5-Dihydro-1H-imidazol-2-yl)acetonitrile	C₅H₇N₃	Non-fluorinated, dihydroimidazole	109.13	Reduced steric hindrance, lower reactivity
2-(1-Methyl-1H-imidazol-2-yl)-1-phenylethanone	C₁₂H₁₂N₂O	Phenyl ketone substituent	200.24	Extended conjugation, aromatic interactions
2-[1-(Difluoromethyl)-1H-imidazol-2-yl]acetonitrile	C₆H₅F₂N₃	Difluoromethyl group	157.12	Similar to target but lacks methyl group

Key Observations :

• Fluorination at the α-carbon (target compound) increases electrophilicity compared to non-fluorinated analogs like 2-(4,5-dihydro-1H-imidazol-2-yl)acetonitrile .
• Aromatic substituents (e.g., phenyl in ) introduce π-π stacking capabilities but reduce solubility in polar solvents.

Reactivity Trends :

• Fluorinated derivatives show higher reactivity in SN2 reactions due to electron-withdrawing fluorine atoms.
• Non-fluorinated analogs (e.g., ) are less reactive but more stable under acidic conditions.

Physicochemical Properties

Property	Target Compound	2-(4,5-Dihydro-1H-imidazol-2-yl)acetonitrile	2-(1-Methyl-1H-imidazol-2-yl)-1-phenylethanone
Melting Point	Not reported	4°C (storage temp.)	200–202°C (estimated)
Solubility	High in DMSO, acetonitrile	Soluble in polar solvents	Low in water, soluble in DCM
Stability	Sensitive to moisture	Stable at 4°C	Stable under inert conditions

Notes:

• The target compound’s solubility in acetonitrile aligns with its use in solution-phase reactions (e.g., ).
• Fluorinated derivatives generally exhibit lower melting points due to reduced crystallinity.

Biological Activity

2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Chemical Formula : C10H8F2N2
• Molecular Weight : 202.18 g/mol
• CAS Number : Not specified in the sources but can be derived from related compounds.

Antimicrobial Activity

Research indicates that imidazole derivatives, including 2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile, exhibit significant antimicrobial properties. In particular, studies have shown that related compounds can inhibit the growth of various bacterial strains, including:

• Gram-positive bacteria : Staphylococcus aureus
• Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa

The minimum inhibitory concentration (MIC) values for these compounds typically range from 40 to 50 µg/mL, demonstrating comparable efficacy to established antibiotics like ceftriaxone .

Anticancer Activity

A noteworthy aspect of this compound is its potential anticancer properties. In vitro studies have demonstrated that certain imidazole derivatives can induce apoptosis in cancer cell lines. For instance:

• Compounds with similar structures exhibited IC50 values in the low micromolar range (approximately 1.26 to 2.96 µM), indicating significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and others .

The mechanism involves the initiation of apoptosis and cell cycle arrest at the G2/M phase, suggesting a targeted approach to cancer therapy.

Neuroprotective Effects

Some studies suggest that imidazole derivatives may also possess neuroprotective effects. For example, they have been noted to prevent hypoxic and ischemic damage in neuronal cells, which could be beneficial in treating conditions like stroke or neurodegenerative diseases .

Study on Antimicrobial Efficacy

A study conducted by Roxana et al. evaluated the antibacterial activity of various imidazole derivatives against clinically relevant pathogens. The results indicated that compounds similar to 2,2-Difluoro-2-(1-methyl-1H-imidazol-2-yl)acetonitrile showed inhibition zones ranging from 19 mm to 30 mm against tested organisms .

Compound	Organism Tested	MIC (µg/mL)	Inhibition Zone (mm)
Compound A	E. faecalis	40	29
Compound B	P. aeruginosa	50	24
Compound C	S. typhi	45	30
Compound D	K. pneumoniae	50	19

Study on Anticancer Activity

In a separate investigation into the anticancer properties of related compounds, researchers found that treatment with imidazole derivatives resulted in significant cell death in MCF-7 cells. The LDH enzyme activity was notably elevated in treated cells compared to controls, indicating membrane integrity loss and cell death .